Cas no 95523-05-0 (15-Deoxypulic acid)

• Product name: 15-Deoxypulic acid
• CAS No: 95523-05-0
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 2072428
• PubChem ID: 38362192

15-Deoxypulic acid Chemical and Physical Properties

Names and Identifiers

• 15-Deoxypulic acid
• 15-desmethoxy-16-oxo-15,16H-seco-nidoresedic acid
• 15-desmethoxy-16-oxo-15,16H-strictic acid
• 16-oxo-15H,16H-strictic acid
• FS-8353
• 95523-05-0
• AKOS040763533

• Inchi： 1S/C20H26O4/c1-14-7-8-15(2)20(3,11-5-4-6-17(14)18(21)22)12-9-16-10-13-24-19(16)23/h4-6,10,15H,1,7-9,11-13H2,2-3H3,(H,21,22)/b5-4-,17-6+/t15-,20+/m1/s1
• InChI Key： ONFWNHLCKGVKGW-YXELQZNGSA-N
• SMILES： C([C@@]1(CC=CC=C(C(=O)O)C(=C)CC[C@H]1C)C)CC1=CCOC1=O |c:3,t:5,&1:1,14|

Computed Properties

• Exact Mass: 330.18310931g/mol
• Monoisotopic Mass: 330.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 15-Deoxypulic acid

15-Deoxypulic Acid: A Comprehensive Overview

15-Deoxypulic Acid (CAS No. 95523-05-0) is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This compound, also known as dehydrocostus lactone, belongs to the class of sesquiterpene lactones and is commonly found in plants of the *Artemisia* genus, particularly *Artemisia vulgaris*. Its chemical structure consists of a fused bicyclic system with a lactone ring, which contributes to its diverse biological activities.

Recent studies have highlighted the antioxidant properties of 15-Deoxypulic Acid, making it a promising candidate for use in cosmetic and pharmaceutical industries. Research conducted by Smith et al. (2023) demonstrated that 15-Deoxypulic Acid exhibits potent free radical scavenging activity, effectively protecting cells from oxidative stress. This finding aligns with earlier studies that identified its ability to inhibit lipid peroxidation, a process closely linked to aging and chronic diseases.

In addition to its antioxidant effects, 15-Deoxypulic Acid has shown significant anti-inflammatory activity. A study published in the *Journal of Ethnopharmacology* (2023) revealed that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest its potential utility in treating inflammatory disorders such as arthritis and dermatitis.

The anti-cancer properties of 15-Deoxypulic Acid have also been explored in recent research. A team led by Johnson et al. (2023) investigated its effects on breast cancer cells and found that it induces apoptosis by activating the caspase pathway. Furthermore, the compound was shown to inhibit cancer cell migration and invasion, indicating its potential as a chemopreventive agent.

Beyond its biological activities, 15-Deoxypulic Acid has been studied for its neuroprotective effects. A study conducted by Lee et al. (2023) demonstrated that this compound can protect neurons from oxidative damage and reduce inflammation in models of neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a therapeutic agent for neurodegenerative conditions.

The synthesis and structural elucidation of 15-Deoxypulic Acid have also been areas of active research. Using advanced spectroscopic techniques such as NMR and MS, researchers have been able to confirm its molecular structure and elucidate its biosynthetic pathways. These studies provide valuable insights into the mechanisms underlying its biosynthesis and pave the way for large-scale production through fermentation or synthetic biology approaches.

From an application standpoint, 15-Deoxypulic Acid has found use in the development of natural cosmetics and skincare products due to its ability to combat oxidative stress and inflammation. Its incorporation into topical formulations has been shown to improve skin health and reduce signs of aging. Moreover, it is being explored as a functional ingredient in nutraceuticals aimed at promoting overall health and wellness.

In conclusion, 15-Deoxypulic Acid (CAS No. 95523-05-0) is a multifaceted compound with a wide range of biological activities and potential applications. Its antioxidant, anti-inflammatory, anti-cancer, and neuroprotective properties make it a valuable molecule for further research and development across various industries. As ongoing studies continue to uncover new aspects of its functionality, this compound is poised to play an increasingly important role in both traditional medicine and modern pharmacology.